Cas no 158062-96-5 (N-Descyanomethyl-N-acetamide Flonicamid)

• Product Name: N-Descyanomethyl-N-acetamide Flonicamid
• CAS No: 158062-96-5
• MF: C₉H₈F₃N₃O₂
• MW: 247.1739
• CID: 5467208
• Update Time: 2025-10-31

N-Descyanomethyl-N-acetamide Flonicamid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide,N-(2-amino-2-oxoethyl)-4-(trifluoromethyl)-
• N-Descyanomethyl-N-acetamide Flonicamid
• N-(4-Trifluoromethylnicotinoyl)glycinamide
• 3-Pyridinecarboxamide, N-(2-amino-2-oxoethyl)-4-(trifluoromethyl)-
• 8BY9L1682S
• N-(2-amino-2-oxoethyl)-4-(trifluoromethyl)pyridine-3-carboxamide
• TFNG-AM
• Q27270156
• N-(2-Amino-2-oxoethyl)-4-(trifluoromethyl)nicotinamide

• Inchi： 1S/C9H8F3N3O2/c10-9(11,12)6-1-2-14-3-5(6)8(17)15-4-7(13)16/h1-3H,4H2,(H2,13,16)(H,15,17)
• InChI Key： FZAQQBPOTJCLJM-UHFFFAOYSA-N
• SMILES： FC(C1C([H])=C([H])N=C([H])C=1C(N([H])C([H])([H])C(N([H])[H])=O)=O)(F)F

Computed Properties

• Exact Mass: 247.05686099 g/mol
• Monoisotopic Mass: 247.05686099 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85.1
• Molecular Weight: 247.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Descyanomethyl-N-acetamide Flonicamid

Introduction to N-Descyanomethyl-N-acetamide Flonicamid (CAS No. 158062-96-5)

N-Descyanomethyl-N-acetamide Flonicamid, a compound with the chemical identifier CAS No. 158062-96-5, is a significant molecule in the realm of agrochemical research and development. This compound, belonging to the class of acetamides, has garnered attention due to its unique structural properties and potential applications in crop protection. The N-Descyanomethyl-N-acetamide moiety is particularly noteworthy, as it contributes to the compound's reactivity and interaction with biological targets.

The agrochemical industry has been increasingly focused on developing innovative solutions to address the growing challenges of pest resistance and environmental sustainability. Flonicamid, as a member of the neonicotinoid class, has shown promise in controlling a variety of agricultural pests. The introduction of derivatives like N-Descyanomethyl-N-acetamide Flonicamid aims to enhance efficacy while minimizing ecological impact.

Recent studies have highlighted the importance of structural modifications in agrochemicals to improve their selectivity and reduce off-target effects. The N-descyanomethyl group in Flonicamid plays a crucial role in its mechanism of action by interfering with insect nervous system function. This interference disrupts essential neurological processes in pests, leading to their control without harming non-target organisms.

In laboratory settings, N-Descyanomethyl-N-acetamide Flonicamid has been evaluated for its efficacy against a range of pests, including aphids, whiteflies, and certain beetles. Field trials have demonstrated its effectiveness in reducing pest populations while maintaining crop health. The compound's ability to act as a systemic insecticide means it is absorbed by plants and distributed throughout their tissues, providing prolonged protection.

The environmental profile of Flonicamid derivatives is a critical consideration in modern agriculture. Unlike some traditional pesticides, Flonicamid has a lower persistence in soil and water systems, reducing the risk of environmental accumulation. Additionally, its mode of action minimizes harm to beneficial insects such as pollinators, aligning with sustainable farming practices.

Advances in synthetic chemistry have enabled the development of more sophisticated derivatives like N-Descyanomethyl-N-acetamide Flonicamid. These modifications not only enhance potency but also improve safety profiles for farmers and consumers. The compound's formulation as a ready-to-use solution further simplifies application, making it accessible for small-scale farmers as well as large agricultural enterprises.

The pharmacological properties of N-Descyanomethyl-N-acetamide Flonicamid extend beyond its role as an agrochemical. Research into its potential applications in veterinary medicine is ongoing, with studies exploring its use in controlling pests that affect livestock and poultry. The compound's selective toxicity makes it an attractive option for these applications, where minimizing harm to non-target animals is paramount.

Regulatory agencies worldwide have stringent guidelines for the approval and use of agrochemicals like Flonicamid derivatives. The safety assessments conducted on N-Descyanomethyl-N-acetamide Flonicamid have included comprehensive toxicological studies to ensure its use is safe for humans and the environment. These studies evaluate acute toxicity, chronic exposure risks, and potential endocrine effects.

The future of agriculture relies on innovative solutions that balance productivity with environmental stewardship. N-Descyanomethyl-N-acetamide Flonicamid represents a promising advancement in this direction, offering an effective tool for pest management without compromising ecological integrity. As research continues, further refinements to this compound are expected to emerge, expanding its utility across multiple sectors.